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Compound of Interest

Compound Name: Radiatin

CAS No.: 25873-31-8

Cat. No.: B1215066

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and

troubleshooting of Radicicol solutions. Adherence to these protocols is crucial for maintaining

the stability and efficacy of this potent Hsp90 inhibitor in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Radicicol stock solutions?

For long-term storage, high-purity dimethyl sulfoxide (DMSO) is the recommended solvent for

dissolving Radicicol.

Q2: At what temperature should I store my Radicicol stock solution for long-term use?

For long-term storage, it is highly recommended to store Radicicol stock solutions at -80°C.[1]

[2] Storage at -20°C is also an option for shorter durations, typically up to one year.[1][2]

Q3: How long can I store Radicicol solutions at -80°C?
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When stored properly at -80°C, Radicicol solutions in DMSO can be stable for up to two years.

[1]

Q4: Is it acceptable to repeatedly freeze and thaw my Radicicol stock solution?

No, it is strongly advised to avoid repeated freeze-thaw cycles.[2] Each cycle can contribute to

the degradation of the compound and introduce moisture, which can impact its stability. It is

best practice to aliquot the stock solution into single-use volumes.

Q5: My Radicicol powder appears clumpy. Is it still usable?

Radicicol is known to be hygroscopic, meaning it can absorb moisture from the air.[3] Clumping

can be an indication of moisture absorption. While it may still be usable, it is crucial to handle

the powder in a dry environment and ensure accurate weighing. For best results, storing the

powder in a desiccator is recommended.

Data Presentation: Storage Conditions for Radicicol
Form Solvent

Storage
Temperature

Duration Reference

Powder N/A -20°C 3 years [1][4]

Powder N/A 4°C 2 years [1]

Solution DMSO -80°C 2 years [1]

Solution DMSO -20°C 1 year [1][2]

Experimental Protocols
Preparation of Radicicol Stock Solution (10 mM in
DMSO)
Materials:

Radicicol powder

High-purity, anhydrous DMSO
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Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Procedure:

Equilibration: Allow the vial of Radicicol powder to come to room temperature before opening

to prevent condensation of moisture onto the compound.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Radicicol powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.648 mg of Radicicol

(Molecular Weight: 364.78 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Radicicol powder. To ensure complete dissolution, vortex the solution gently and/or sonicate

for a few minutes. Visually inspect the solution to ensure no particulates are present.

Aliquoting: Immediately after dissolution, aliquot the stock solution into single-use volumes in

sterile, amber microcentrifuge tubes or cryovials. The volume of the aliquots should be based

on your typical experimental needs to avoid multiple freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.
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Issue Possible Cause Recommended Solution

Precipitate forms in the stock

solution upon thawing.

1. The solution was not fully

dissolved initially.2. The

concentration is too high for

the storage temperature.3.

Water has been introduced

into the DMSO stock.

1. Gently warm the vial to 37°C

and vortex or sonicate to

redissolve the precipitate.2.

Consider preparing a lower

concentration stock solution.3.

Use anhydrous DMSO and

handle it in a low-humidity

environment.

Loss of Radicicol activity in

experiments.

1. Improper storage conditions

(e.g., incorrect temperature,

exposure to light).2. Multiple

freeze-thaw cycles.3.

Degradation of the compound

over time.

1. Ensure storage at -80°C in

amber or foil-wrapped vials.2.

Always use fresh aliquots for

each experiment.3. If the stock

is older than the recommended

storage duration, prepare a

fresh solution.

Inconsistent experimental

results.

1. Inaccurate pipetting of the

viscous DMSO stock

solution.2. Non-homogenous

solution after thawing.

1. Use positive displacement

pipettes or reverse pipetting for

accurate handling of DMSO.2.

Ensure the solution is

completely thawed and mixed

by gentle vortexing before use.

Color change in the Radicicol

solution.

Oxidation or degradation of the

compound.

Discard the solution and

prepare a fresh stock from

powder.

Visualizations
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Experimental Workflow for Radicicol Solution Preparation and Storage

Stock Solution Preparation

Long-Term Storage

Start: Radicicol Powder

Equilibrate to Room Temperature

Weigh Radicicol Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

Ready for Experimental Use
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Caption: A logical workflow for the preparation and long-term storage of Radicicol stock

solutions.

Radicicol's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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